Cas no 851729-55-0 (2-Cyano-3-methyl-2-butylbenzodithiolate)

• Product Name: 2-Cyano-3-methyl-2-butylbenzodithiolate
• CAS No: 851729-55-0
• MF: C₁₃H₁₅NS₂
• MW: 249.394900560379
• CID: 3168388
• PubChem ID: 121237553
• Update Time: 2025-04-21

2-Cyano-3-methyl-2-butylbenzodithiolate Chemical and Physical Properties

Names and Identifiers

• MFCD27978413
• (2-cyano-3-methylbutan-2-yl) benzenecarbodithioate
• 2-Cyano-3-methylbutan-2-yl benzodithioate
• 851729-55-0
• 1823268-46-7
• 2-Cyano-3-methyl-2-butylbenzodithiolate

• Inchi： 1S/C13H15NS2/c1-10(2)13(3,9-14)16-12(15)11-7-5-4-6-8-11/h4-8,10H,1-3H3
• InChI Key： PRUSTQNVWGJNSO-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)C(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 249.06459183Da
• Monoisotopic Mass: 249.06459183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives